Cas no 1781502-97-3 (1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)-)

• Product Name: 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)-
• CAS No: 1781502-97-3
• MF: C₉H₁₆BrN₃
• MW: 246.147440910339
• CID: 5252727
• Update Time: 2025-05-21

1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)-

• Inchi： 1S/C9H16BrN3/c1-6(2)4-8-9(10)7(5-11)12-13(8)3/h6H,4-5,11H2,1-3H3
• InChI Key： COTYCYZSZPVFBN-UHFFFAOYSA-N
• SMILES： N1(C)C(CC(C)C)=C(Br)C(CN)=N1

Additional information on 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)-

Introduction to 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- (CAS No. 1781502-97-3)

The compound 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)-, identified by its CAS number 1781502-97-3, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. Pyrazole derivatives have long been recognized for their diverse biological activities and potential therapeutic applications. This particular compound, with its unique structural features, has garnered attention due to its promising role in the development of novel drugs.

The molecular structure of 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- consists of a pyrazole core substituted with a bromine atom at the 4-position, a methyl group at the 1-position, and an isobutyl group at the 5-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases. Pyrazole-based compounds have shown remarkable potential in this regard, particularly in the realms of anti-inflammatory, anti-cancer, and antimicrobial applications. The presence of the bromine atom in 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- enhances its reactivity, allowing for further functionalization and the creation of more complex derivatives with enhanced biological activity.

One of the most exciting areas of research involving this compound is its application in oncology. Studies have demonstrated that pyrazole derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. The specific substitution pattern in 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- makes it an ideal candidate for developing novel anticancer agents. Researchers have reported promising results from in vitro and in vivo experiments, suggesting that this compound can effectively induce apoptosis in cancer cells while minimizing toxicity to healthy tissues.

Furthermore, the antimicrobial properties of pyrazole derivatives have been extensively studied. The structural features of 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- contribute to its ability to disrupt bacterial cell membranes and inhibit microbial growth. This has significant implications for the development of new antibiotics to combat drug-resistant bacteria, a growing concern in global healthcare.

The synthesis of 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as bromination and alkylation are crucial in introducing the desired functional groups into the pyrazole core. The use of catalytic systems has also improved the efficiency of these reactions, making the synthesis more scalable and cost-effective.

From a computational chemistry perspective, molecular modeling studies have played a pivotal role in understanding the interactions between 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- and biological targets. These studies provide insights into the binding affinity and mode of action of the compound, aiding in the rational design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify lead compounds with optimized pharmacokinetic properties.

The pharmacokinetic profile of 1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings are crucial for assessing its potential as a drug candidate and for guiding further optimization efforts.

In conclusion,1H-Pyrazole-3-methanamine, 4-bromo-1-methyl-5-(2-methylpropyl)- (CAS No. 1781502-97-3) represents a promising compound with significant therapeutic potential. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in pharmaceutical chemistry and medicinal research.